molecular formula C17H13N3OS B4715386 {[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile

{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile

Cat. No. B4715386
M. Wt: 307.4 g/mol
InChI Key: KPGRZYGZGIRXCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile, commonly known as MTAC, is a thioquinazolinone derivative that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. MTAC is a heterocyclic compound that contains a quinazoline ring system, which is known to possess various biological activities.

Mechanism of Action

The exact mechanism of action of MTAC is not yet fully understood. However, it is believed to exert its anticancer activity by inhibiting the activity of various enzymes and signaling pathways involved in cancer cell growth and survival. MTAC has been shown to inhibit the activity of topoisomerase II, a critical enzyme involved in DNA replication and cell division. It has also been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
MTAC has been shown to exhibit various biochemical and physiological effects, including its ability to induce oxidative stress and DNA damage in cancer cells. It has also been reported to inhibit the expression of various genes involved in cancer cell growth and survival, including cyclin D1, c-myc, and survivin. MTAC has also been shown to induce autophagy in cancer cells, which is a process that leads to the degradation of damaged proteins and organelles.

Advantages and Limitations for Lab Experiments

MTAC has several advantages for lab experiments, including its high potency and selectivity towards cancer cells. It also exhibits low toxicity towards normal cells, making it a promising candidate for anticancer drug development. However, MTAC has some limitations, including its poor solubility in water and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for the research on MTAC. One of the potential directions is to optimize its pharmacokinetic properties, such as improving its solubility and bioavailability. Another direction is to investigate the synergistic effects of MTAC with other anticancer agents. Moreover, further studies are needed to elucidate the exact mechanism of action of MTAC and its potential applications in other diseases besides cancer.

Scientific Research Applications

MTAC has shown potential in various scientific research applications, including its use as an anticancer agent. It has been reported to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. MTAC has also been shown to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the anti-apoptotic protein Bcl-2.

properties

IUPAC Name

2-[3-(4-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylacetonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13N3OS/c1-12-6-8-13(9-7-12)20-16(21)14-4-2-3-5-15(14)19-17(20)22-11-10-18/h2-9H,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPGRZYGZGIRXCG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile
Reactant of Route 2
Reactant of Route 2
{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile
Reactant of Route 3
Reactant of Route 3
{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile
Reactant of Route 4
{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile
Reactant of Route 5
Reactant of Route 5
{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile
Reactant of Route 6
Reactant of Route 6
{[3-(4-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.